Cas no 152468-89-8 (beta-D-Glucopyranoside, (2S)-5-methyl-2-(1-methylethenyl)-4-hexenyl 6-O-alpha-L-arabinopyranosyl-)

• Product Name: beta-D-Glucopyranoside, (2S)-5-methyl-2-(1-methylethenyl)-4-hexenyl 6-O-alpha-L-arabinopyranosyl-
• CAS No: 152468-89-8
• MF: C₂₁H₃₆O₁₀
• MW: 448.504548072815
• CID: 164427
• PubChem ID: 192589
• Update Time: 2024-02-28

beta-D-Glucopyranoside, (2S)-5-methyl-2-(1-methylethenyl)-4-hexenyl 6-O-alpha-L-arabinopyranosyl- Chemical and Physical Properties

Names and Identifiers

• b-D-Glucopyranoside,(2S)-5-methyl-2-(1-methylethenyl)-4-hexenyl 6-O-a-L-arabinopyranosyl- (9CI)
• 5-methyl-2-(prop-1-en-2-yl)hex-4-en-1-yl 6-O-alpha-L-arabinopyranosyl-alpha-D-mannopyranoside
• beta-D-Glucopyranoside, (2S)-5-methyl-2-(1-methylethenyl)-4-hexenyl 6-O-alpha-L-arabinopyranosyl-
• beta-D-Glucopyranoside, 5-methyl-2-(1-methylethenyl)-4-hexenyl 6-O-alpha-L-arabinopyranosyl-, (S)-
• Kenposide B
• Lavandulyl 1-O-arabinopyranosyl-1-6-glucopyranoside
• 5-Methyl-2-(prop-1-en-2-yl)hex-4-en-1-yl 6-O-pentopyranosylhexopyranoside
• DTXSID90934507
• CHEBI:191628
• (2S,3S,4S,5S,6R)-2-(5-methyl-2-prop-1-en-2-ylhex-4-enoxy)-6-[[(2S,3R,4S,5S)-3,4,5-trihydroxyoxan-2-yl]oxymethyl]oxane-3,4,5-triol
• 152468-89-8

• Inchi： 1S/C21H36O10/c1-10(2)5-6-12(11(3)4)7-28-21-19(27)17(25)16(24)14(31-21)9-30-20-18(26)15(23)13(22)8-29-20/h5,12-27H,3,6-9H2,1-2,4H3/t12?,13-,14+,15-,16+,17-,18+,19-,20-,21-/m0/s1
• InChI Key： XOSSHORSTHFGFX-OMHAHRJWSA-N
• SMILES： O1[C@@H]([C@H]([C@H]([C@@H]([C@H]1CO[C@H]1[C@@H]([C@H]([C@H](CO1)O)O)O)O)O)O)OCC(C(=C)C)C/C=C(\C)/C

Computed Properties

• Exact Mass: 448.231
• Monoisotopic Mass: 448.231
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 31
• Rotatable Bond Count: 9
• Complexity: 607
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 9
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 158

Experimental Properties

• Density: 1.32
• Boiling Point: 651°C at 760 mmHg
• Flash Point: 347.5°C
• Refractive Index: 1.565

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Terpene glycosides